Cas no 63486-16-8 (2-Amino-3H-benzimidazole-5-carbaldehyde)

• Product Name: 2-Amino-3H-benzimidazole-5-carbaldehyde
• CAS No: 63486-16-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 851759
• Update Time: 2023-08-02

2-Amino-3H-benzimidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxaldehyde,2-amino-(9CI)
• 2-Amino-5-formyl-1H-benzimidazole
• 2-Amino-3H-benzimidazole-5-carbaldehyde

• Inchi： 1S/C8H7N3O/c9-8-10-6-2-1-5(4-12)3-7(6)11-8/h1-4H,(H3,9,10,11)
• InChI Key： OTYYSRAFUKPFCL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8